Cas no 2172270-56-1 (2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol)

• Product Name: 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol
• CAS No: 2172270-56-1
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6212506
• PubChem ID: 165509031
• Update Time: 2025-06-15

2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol
• EN300-1290777
• 2172270-56-1
• 2-methyl-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butan-2-ol

• Inchi： 1S/C11H18O2S/c1-9-4-6-13-10(9)8-14-7-5-11(2,3)12/h4,6,12H,5,7-8H2,1-3H3
• InChI Key： ICYFMPGERBFCNX-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CCC(C)(C)O

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol

Introduction to 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol (CAS No. 2172270-56-1)

2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol, identified by its CAS number 2172270-56-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with a methylsulfanyl group attached to a branched butan-2-ol backbone and an isopropylfuran moiety, presents intriguing possibilities for its applications in drug discovery and synthetic chemistry.

The molecular structure of 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol consists of a four-carbon alcohol backbone substituted with a methylsulfanyl group at the fourth carbon position. This sulfur-containing group is further linked to a 3-methylfuran ring, which introduces both aromatic and heterocyclic characteristics into the molecule. Such structural features are particularly appealing in medicinal chemistry due to their potential to interact with biological targets in multiple ways, including hydrogen bonding, hydrophobic interactions, and redox processes.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles as pharmacophores due to their demonstrated bioactivity across various therapeutic areas. The presence of both the methylsulfanyl and furan moieties in 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol suggests that it may exhibit properties such as enzyme inhibition, receptor binding, or modulation of metabolic pathways. These attributes make it a promising candidate for further investigation in the context of novel drug candidates.

One of the most compelling aspects of this compound is its potential utility as a building block for more complex molecules. The structural flexibility provided by the alcohol and sulfur-containing groups allows for diverse chemical modifications, enabling chemists to explore modifications that could enhance pharmacological activity or improve pharmacokinetic profiles. For instance, derivatives of this compound could be designed to target specific enzymes or receptors involved in diseases such as cancer, inflammation, or neurological disorders.

Recent advancements in computational chemistry have facilitated the rapid screening of molecular libraries for potential drug candidates. The structural features of 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol, particularly its combination of hydrophobic and polar interactions, make it an attractive candidate for virtual screening against large databases of biological targets. This approach has already been successfully applied to identify novel therapeutic agents with high specificity and efficacy.

The synthesis of this compound presents an interesting challenge due to its complex structural framework. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and asymmetric synthesis have all contributed to the growing toolkit available for constructing sulfur-containing heterocycles like 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol.

In addition to its pharmaceutical applications, this compound may also find utility in materials science and agrochemical research. The unique electronic properties imparted by the sulfur and oxygen atoms could make it a valuable component in the development of new materials with tailored properties. Furthermore, its structural complexity suggests potential applications in crop protection agents where specific biological interactions are required.

The investigation into the biological activity of 2-methyl-4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol is still in its early stages, but preliminary studies have shown promising results. In vitro assays have indicated potential interactions with enzymes such as cytochrome P450 monooxygenases and sulfotransferases, which are critical players in drug metabolism and detoxification processes. These findings suggest that this compound may exhibit both therapeutic effects and metabolic stability under appropriate conditions.

The future direction of research on this compound will likely involve both experimental synthesis and computational modeling to optimize its structure for improved bioactivity. By leveraging cutting-edge techniques from medicinal chemistry and chemical biology, researchers aim to uncover new mechanisms of action and develop novel therapeutic strategies based on this promising scaffold.

In conclusion,2-methyl-4-{(3-methylfuran-2-ylmethylsulfanyl}butan--_ol (CAS No. 2172270--56--1) represents a fascinating example of how complex molecular structures can lead to novel applications in pharmaceutical chemistry. Its unique combination of structural features positions it as a valuable candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new possibilities for this compound, it is likely that it will play an increasingly important role in the development of next-generation therapeutics.